Cas no 1263182-11-1 (5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one)
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one
- SB65517
- AM805563
- 5-Nitrospiro[1H-indole-3,4'-oxane]-2-one
- 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one
-
- Inchi: 1S/C12H12N2O4/c15-11-12(3-5-18-6-4-12)9-7-8(14(16)17)1-2-10(9)13-11/h1-2,7H,3-6H2,(H,13,15)
- InChI Key: GEJIIXKROBLLAR-UHFFFAOYSA-N
- SMILES: O1CCC2(C(NC3C=CC(=CC2=3)[N+](=O)[O-])=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 373
- XLogP3: 0.8
- Topological Polar Surface Area: 84.2
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM206932-1g |
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one |
1263182-11-1 | 97% | 1g |
$1122 | 2021-08-04 | |
| Chemenu | CM206932-1g |
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one |
1263182-11-1 | 97% | 1g |
$*** | 2023-03-30 |
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one
Introduction to 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one (CAS No. 1263182-11-1)
5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and nitro substituent. This compound, identified by its CAS number 1263182-11-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The spirocyclic structure, characterized by a fusion of indoline and pyran rings, contributes to its distinct chemical properties and potential applications in drug discovery.
The molecular architecture of 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one is highly intriguing from a chemical perspective. The presence of a nitro group at the 5-position introduces electrophilic reactivity, which can be exploited for further functionalization. This feature makes the compound a valuable scaffold for designing novel derivatives with enhanced pharmacological profiles. The tetrahydropyran ring adds another layer of complexity, influencing both the electronic and steric properties of the molecule.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one and biological targets. Studies have demonstrated that the spirocyclic core can effectively engage with specific binding pockets in enzymes and receptors, leading to modulatory effects on various cellular pathways. This has opened up new avenues for developing therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular interactions are crucial.
In the realm of medicinal chemistry, the synthesis of 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one has been optimized through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have enabled the production of this compound with high fidelity. These advancements are critical for translating laboratory discoveries into viable drug candidates.
The biological activity of 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one has been extensively evaluated in preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes implicated in cancer progression and inflammation. The nitro group plays a pivotal role in mediating these effects by facilitating redox reactions that alter enzyme function. Additionally, the spirocyclic scaffold contributes to favorable pharmacokinetic properties, including improved solubility and bioavailability.
One of the most compelling aspects of 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one is its potential as a lead compound for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided critical insights into how this molecule interacts with its biological targets at an atomic level. These structural insights are being leveraged to design next-generation analogs with improved potency and selectivity. Such targeted approaches are essential for minimizing side effects and maximizing therapeutic efficacy.
The role of 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one in interdisciplinary research is also noteworthy. Its unique structural features make it an attractive candidate for studying supramolecular chemistry and host-guest interactions. By integrating principles from organic chemistry, biochemistry, and materials science, researchers are exploring novel applications for this compound beyond traditional pharmaceuticals.
As the field of chemical biology continues to evolve, the significance of compounds like 5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one is expected to grow. Ongoing studies are focused on elucidating the mechanistic basis of their biological effects and developing innovative synthetic strategies for their optimization. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is also enhancing our ability to predict and design molecules with desired properties.
The future prospects for 5-Nitro-2',3',5','6 '-tetrahydrospiro[indoline-3 ,4 '-pyran ] - 2 - one are promising , with potential applications spanning multiple therapeutic areas . Its versatility as a chemical scaffold ensures that it will remain a cornerstone in medicinal chemistry research for years to come . By continued exploration and innovation , this compound holds the promise of contributing significantly to advancements in human health .
1263182-11-1 (5-Nitro-2',3',5',6'-tetrahydrospiro[indoline-3,4'-pyran]-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)